Cas no 7499-15-2 (Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-)
7499-15-2 structure
Product Name:Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-
CAS No:7499-15-2
MF:C9H17NO3
MW:187.236182928085
CID:573986
PubChem ID:348280
Update Time:2025-04-19
Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-
- 2-Carbamoyl-2-isopropyl-3-methylbutanoic acid
- 2-carbamoyl-3-methyl-2-propan-2-ylbutanoic acid
- 2,2,-Diisopropyl-malonsaeure-monoamid
- 2,2-diisopropyl-malonamic acid
- 2,2-Diisopropyl-malonamidsaeure
- 2,2-Diisopropylmalonsaeuremonoamid
- 2-carbamoyl-3-methyl-2-(propan-2-yl)butanoic acid
- AC1L8973
- AC1Q1O19
- Diisopropyl-malonsaeureamid
- Malonamic acid, 2,2-diisopropyl-
- NSC407538
- 7499-15-2
- BQOUKOFSUDJODA-UHFFFAOYSA-N
- NSC-407538
- 2-(Aminocarbonyl)-2-isopropyl-3-methylbutanoic acid #
- SCHEMBL7824300
- DTXSID30324685
- Butanoic acid, 2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-
- 2,2-Diisopropylmalonoic acid monoamide
-
- Inchi: 1S/C9H17NO3/c1-5(2)9(6(3)4,7(10)11)8(12)13/h5-6H,1-4H3,(H2,10,11)(H,12,13)
- InChI Key: BQOUKOFSUDJODA-UHFFFAOYSA-N
- SMILES: OC(C(C(N)=O)(C(C)C)C(C)C)=O
Computed Properties
- Exact Mass: 187.12091
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.39
Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | S3094651-250MG |
2,2-DIISOPROPYLMALONAMICACID |
7499-15-2 | AldrichCPR | 250mg |
RMB 117.91 | 2025-02-21 |
Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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